Cas no 13139-47-4 (2-acetyl-1,3-thiazole-4-carboxylic acid)
13139-47-4 structure
Product Name:2-acetyl-1,3-thiazole-4-carboxylic acid
CAS No:13139-47-4
MF:C6H5NO3S
MW:171.173800230026
MDL:MFCD00209941
CID:141910
PubChem ID:193473
Update Time:2025-04-19
2-acetyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylicacid, 2-acetyl-
- 2-acetyl-1,3-thiazole-4-carboxylic acid
- 2-acetylthiazole-4-carboxylic acid
- 2-Atca
- 2-Acetylthiazole-4-carboxylicacid
- SQOJCKCNKKLIFE-UHFFFAOYSA-N
- 13139-47-4
- 4-Thiazolecarboxylic acid, 2-acetyl-
- DTXSID80157021
- AKOS006272188
- EN300-261449
- SCHEMBL1808582
- CS-0372924
-
- MDL: MFCD00209941
- Inchi: 1S/C6H5NO3S/c1-3(8)5-7-4(2-11-5)6(9)10/h2H,1H3,(H,9,10)
- InChI Key: SQOJCKCNKKLIFE-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)N=C1C(C)=O
Computed Properties
- Exact Mass: 170.99905
- Monoisotopic Mass: 170.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.473
- Boiling Point: 380°Cat760mmHg
- Flash Point: 183.6°C
- Refractive Index: 1.598
- PSA: 67.26
2-acetyl-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-261449-0.05g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 0.05g |
$86.0 | 2024-06-18 | |
| Enamine | EN300-261449-0.1g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 0.1g |
$129.0 | 2024-06-18 | |
| Enamine | EN300-261449-0.25g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 0.25g |
$183.0 | 2024-06-18 | |
| Enamine | EN300-261449-0.5g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 0.5g |
$342.0 | 2024-06-18 | |
| Enamine | EN300-261449-1.0g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 1.0g |
$457.0 | 2024-06-18 | |
| Enamine | EN300-261449-2.5g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 2.5g |
$894.0 | 2024-06-18 | |
| Enamine | EN300-261449-5.0g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 5.0g |
$1322.0 | 2024-06-18 | |
| Enamine | EN300-261449-10.0g |
2-acetyl-1,3-thiazole-4-carboxylic acid |
13139-47-4 | 95% | 10.0g |
$1962.0 | 2024-06-18 | |
| Chemenu | CM461640-100mg |
4-Thiazolecarboxylic acid, 2-acetyl- |
13139-47-4 | 95%+ | 100mg |
$171 | 2024-08-02 | |
| Chemenu | CM461640-250mg |
4-Thiazolecarboxylic acid, 2-acetyl- |
13139-47-4 | 95%+ | 250mg |
$235 | 2024-08-02 |
2-acetyl-1,3-thiazole-4-carboxylic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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